(Z)-N-(4-chlorophenyl)-2-(2-methoxy-4-((2-oxo-4-thioxothiazolidin-5-ylidene)methyl)phenoxy)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[2-methoxy-4-[(Z)-(2-oxo-4-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetamide
• InChI: InChI=1S/C19H15ClN2O4S2/c1-25-15-8-11(9-16-18(27)22-19(24)28-16)2-7-14(15)26-10-17(23)21-13-5-3-12(20)4-6-13/h2-9H,10H2,1H3,(H,21,23)(H,22,24,27)/b16-9-
• InChI Key: YYXMHQLFSVCZPP-SXGWCWSVSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=S)NC(=O)S2)OCC(=O)NC3=CC=C(C=C3)Cl
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=S)NC(=O)S2)OCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H15ClN2O4S2
• Molecular Weight: 434.9 g/mol

Description

(Z)-N-(4-chlorophenyl)-2-(2-methoxy-4-((2-oxo-4-thioxothiazolidin-5-ylidene)methyl)phenoxy)acetamide is a useful research compound. Its molecular formula is C19H15ClN2O4S2 and its molecular weight is 434.91. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(4-chlorophenyl)-2-(2-methoxy-4-((2-oxo-4-thioxothiazolidin-5-ylidene)methyl)phenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(4-chlorophenyl)-2-(2-methoxy-4-((2-oxo-4-thioxothiazolidin-5-ylidene)methyl)phenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Exposure and Effects

• Phenoxyherbicides and Chlorophenols : Research indicates an association between exposure to phenoxyherbicides, chlorophenols, and increased risk of soft tissue sarcoma, emphasizing the need for further studies to conclusively determine human health impacts (Smith et al., 1984; Hardell & Sandström, 1979).
• Dietary Exposure to Organohalogen Contaminants : Studies have explored human exposure to phenolic and methoxylated organohalogen contaminants (OHCs) through diet, revealing their differential partitioning between breast milk and serum, which underscores the complexity of exposure routes and their potential health implications (Fujii et al., 2014).

Pharmacokinetics and Drug Safety

• Pharmacokinetics in Renal Function : The pharmacokinetics of related compounds have been studied in contexts of normal and impaired renal function, providing dosage recommendations based on renal performance, which aids in understanding the drug's behavior in various health states (Höffler & Koeppe, 1983).
• Diuretic Activities : Etozolin's effects on renal elimination of water and solutes highlight research into diuretic activities of compounds with similar structures, showing significant changes in renal elimination profiles (Scheitza, 1977).

Environmental Phenols and Human Health

• Urinary Phenol Concentrations : Investigations into urinary concentrations of environmental phenols among pregnant women provide evidence of widespread exposure to these compounds, suggesting potential risks to human health and necessitating further research into their effects (Mortensen et al., 2014).